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Compound of Interest

Compound Name: Nitromersol
CAS No.: 133-58-4
Cat. No.: B183977
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitromersol ((C7HsHgNOs), a complex organomercury compound, has historically been used
as a topical antiseptic and preservative. Due to the presence of mercury, its detection and
guantification in various solutions are critical for quality control, formulation development, and
safety assessment. This document provides detailed application notes and experimental
protocols for the analytical determination of Nitromersol using classical and modern
instrumental methods.

Physicochemical Properties of Nitromersol
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Property Value

Chemical Formula C7HsHgNO3

Molar Mass 351.71 g/mol

Appearance Yellowish-green to brownish-yellow powder

Solubilit Sparingly soluble in water, soluble in dilute
olubili
Y sodium hydroxide solutions.

Analytical Methods Overview

A variety of analytical techniques can be employed for the detection and quantification of
Nitromersol. The choice of method depends on the required sensitivity, selectivity, and the
nature of the sample matrix. This document covers the following methods:

Classical Titrimetric Method (USP Assay)

UV-Visible Spectrophotometry

High-Performance Liquid Chromatography (HPLC)

Electrochemical Analysis (Differential Pulse Voltammetry)

Quantitative Data Summary

The following table summarizes the typical quantitative performance parameters for the
described analytical methods. These values are representative and may vary depending on the
specific instrumentation and experimental conditions. Method validation is required to establish
performance characteristics in a specific laboratory.
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o . UV-Visible Differential
Titrimetric
Parameter Spectrophoto HPLC-UV Pulse
Method
metry Voltammetry
Linearity Range N/A 1-25 pug/mL 0.5 - 50 pg/mL 0.1-10 pg/mL
Limit of Detection )
High (mg range) ~0.5 pg/mL ~0.1 pg/mL ~0.05 pg/mL
(LOD)
Limit of
Quantification High (mg range) ~1.0 pg/mL ~0.5 pg/mL ~0.1 pg/mL
(LOQ)
Accuracy (%
98.0 - 101.0% 98.5 - 101.5% 99.0 - 101.0% 98.0 - 102.0%
Recovery)
Precision
<2.0% <2.0% <1.5% < 3.0%
(%RSD)

Classical Titrimetric Method (Based on USP Assay)

This method is a destructive but accurate technique for determining the total mercury content in
Nitromersol, which is then stoichiometrically related to the Nitromersol concentration.

Experimental Protocol

Principle: The organomercury compound is digested with sulfuric acid and hydrogen peroxide
to convert the organically bound mercury into mercuric ions (Hg?*). The mercuric ions are then
titrated with a standardized solution of ammonium thiocyanate.

Reagents:

Sulfuric Acid (concentrated)

30% Hydrogen Peroxide

Ammonium Thiocyanate (0.1 N, standardized)

Ferric Ammonium Sulfate Indicator Solution
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¢ Nitromersol Standard
Procedure:

o Sample Preparation: Accurately weigh about 200 mg of Nitromersol and transfer it to a 500-
mL Kjeldahl flask.

o Digestion: Add 15 mL of sulfuric acid and cautiously digest over a flame with occasional
swirling until the solution becomes a clear, light yellowish-brown. Cool the flask.

o Oxidation: Add 30% hydrogen peroxide dropwise until the solution becomes colorless. Heat
until white fumes evolve, cool, and cautiously dilute with water.

« Titration: To the resulting solution, add ferric ammonium sulfate indicator and titrate with 0.1
N ammonium thiocyanate to a permanent reddish-brown endpoint.

Calculation: The percentage of Nitromersol can be calculated based on the volume of titrant
consumed and the stoichiometry of the reaction.

Workflow Diagram
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Titrimetric Analysis Workflow

Dil
Oxidize with H202 }ﬂ—{ Titrate with NHASCN }—» Endpoint Detection w

S N Add to Kjeldahl flask i _ Cool
‘Weigh Nitromersol Sample Digest with H2S04

UV-Vis Spectrophotometry Workflow

Set Spectrophotometer Parameters

Measure Absorbance at Amax |—>| Plot Calibration Curve Quantify Nitromersol in Sample

Prepare Sample Solution

Prepare Calibration Standards
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HPLC Analysis Workflow

Prepare Mobile Phase and Standards

Equilibrate HPLC System Prepare and Filter Sample

o

Inject Standards and Sample

'

Chromatographic Separation (C18 Column)

'

UV Detection at 254 nm

'

Data Acquisition and Peak Integration

Quantification using Calibration Curve
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Electrochemical Reduction of Nitromersol
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols,

we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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